Cas no 688021-16-1 (4-(2-bromoethyl)-1-chloro-2-methylbenzene)

• Product Name: 4-(2-bromoethyl)-1-chloro-2-methylbenzene
• CAS No: 688021-16-1
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• CID: 3370710
• PubChem ID: 70098865
• Update Time: 2025-06-12

4-(2-bromoethyl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-(2-BROMOETHYL)-1-CHLORO-2-METHYL-
• 4-(2-bromoethyl)-1-chloro-2-methylbenzene
• DB-105828
• SCHEMBL7458179
• 688021-16-1
• EN300-1913752

• Inchi： 1S/C9H10BrCl/c1-7-6-8(4-5-10)2-3-9(7)11/h2-3,6H,4-5H2,1H3
• InChI Key： UEZXZKXHCMZGSQ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 231.96544Da
• Monoisotopic Mass: 231.96544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on 4-(2-bromoethyl)-1-chloro-2-methylbenzene

Chemical Profile of 4-(2-bromoethyl)-1-chloro-2-methylbenzene (CAS No. 688021-16-1)

4-(2-bromoethyl)-1-chloro-2-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 688021-16-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative features a unique structural configuration that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The presence of both bromo and chloro substituents, along with a methyl group, endows this molecule with distinct reactivity patterns that are exploited in modern chemical synthesis.

The molecular structure of 4-(2-bromoethyl)-1-chloro-2-methylbenzene consists of a benzene ring substituted at the 1-position with a chlorine atom, at the 2-position with a methyl group, and at the 4-position with a 2-bromoethyl group. This specific arrangement imparts a high degree of functional diversity, making it an attractive building block for the synthesis of more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution, cross-coupling reactions, and metal-catalyzed coupling, has positioned it as a key intermediate in the development of novel pharmaceuticals and agrochemicals.

In recent years, the interest in 4-(2-bromoethyl)-1-chloro-2-methylbenzene has been fueled by its potential applications in medicinal chemistry. Researchers have been exploring its utility in the synthesis of bioactive molecules, particularly those targeting neurological disorders and inflammatory conditions. The bromo and chloro substituents serve as versatile handles for further functionalization, enabling the construction of pharmacophores that exhibit desirable biological activities. For instance, studies have demonstrated its role in generating derivatives with anti-inflammatory and analgesic properties.

The compound's reactivity also makes it a valuable tool in materials science. Specifically, its incorporation into polymer matrices can lead to materials with enhanced thermal stability and mechanical strength. These properties are particularly relevant in the development of advanced coatings and composites used in aerospace and automotive industries. The ability to precisely tune the chemical environment around the benzene ring allows for the creation of materials with tailored functionalities, such as photochromic or conductive properties.

From an academic perspective, 4-(2-bromoethyl)-1-chloro-2-methylbenzene has been extensively studied to understand its mechanistic behavior in various chemical reactions. Computational chemistry approaches have played a crucial role in elucidating reaction pathways and predicting novel synthetic strategies. These studies have not only deepened our understanding of aromatic substitution reactions but also provided insights into how structural modifications can influence reaction outcomes.

The pharmaceutical industry has shown particular interest in leveraging the unique properties of 4-(2-bromoethyl)-1-chloro-2-methylbenzene to develop innovative drug candidates. Researchers are employing cutting-edge techniques such as high-throughput screening and structure-activity relationship (SAR) studies to identify promising derivatives. Initial findings suggest that certain analogs exhibit potent activity against bacterial infections and viral pathogens, highlighting the compound's therapeutic potential.

Furthermore, the environmental impact of using 4-(2-bromoethyl)-1-chloro-2-methylbenzene as an intermediate has been carefully evaluated. Modern synthetic protocols emphasize green chemistry principles, aiming to minimize waste and reduce hazardous byproducts. Advances in catalytic systems have enabled more efficient transformations, thereby enhancing sustainability in its production process.

The future prospects for 4-(2-bromoethyl)-1-chloro-2-methylbenzene are promising, with ongoing research uncovering new applications across multiple disciplines. As our understanding of its reactivity and functionality continues to grow, so too will its role in advancing chemical synthesis and material science. Collaborative efforts between academia and industry are essential to fully realize its potential and address any challenges that may arise.